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Compound of Interest

Compound Name: S-(1,2-Dicarboxyethyl)glutathione

Cat. No.: B075526

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of laboratory reagents is paramount. This document provides immediate safety
protocols and logistical plans for S-(1,2-Dicarboxyethyl)glutathione, a peptide noted for its
research applications. While generally considered non-hazardous, adherence to standard
laboratory safety practices and specific disposal considerations due to its environmental
classification is essential.

Personal Protective Equipment (PPE)

When handling S-(1,2-Dicarboxyethyl)glutathione in a solid form under normal laboratory
conditions, standard personal protective equipment is required to minimize exposure and
ensure safety.

Recommended Personal Protective Equipment (PPE):
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PPE Category

Item

Specification/Stand
ard

Purpose

Eye Protection

Safety Glasses

ANSI 787.1 certified

Protects eyes from
potential splashes or

airborne particles.

Hand Protection

Disposable Gloves

Nitrile or latex

Prevents direct skin
contact with the
substance. Gloves
should be inspected
before use and
changed regularly, or
immediately if
contaminated.[1][2][3]

Body Protection

Laboratory Coat

Standard cotton or

flame-resistant

Protects skin and
personal clothing from
spills and

contamination.[2][4][5]

Foot Protection

Closed-toe Shoes

Sturdy, non-perforated

material

Protects feet from
spills and falling
objects.[2][6]

Operational and Disposal Plans

A systematic approach to the handling and disposal of S-(1,2-Dicarboxyethyl)glutathione is

critical, not only for personnel safety but also for environmental protection. The following

procedural guidance outlines the key steps from preparation to final disposal.

Experimental Workflow and Safety Protocols

The following diagram illustrates the logical workflow for the safe handling of S-(1,2-

Dicarboxyethyl)glutathione, from initial risk assessment to the final disposal of waste.

Adherence to this workflow is crucial for maintaining a safe laboratory environment.
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Figure 1. Workflow for Safe Handling and Disposal of S-(1,2-Dicarboxyethyl)glutathione.
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Step-by-Step Guidance

1.

Risk Assessment and Preparation:

Before handling, review available safety information and be aware that this compound is for
research use only and not for human use.[7][8]

Ensure that a safety shower and eyewash station are accessible.[6]

Prepare your workspace by ensuring it is clean and uncluttered.

. Personal Protective Equipment (PPE) Adherence:

Eye Protection: Wear safety glasses with side shields at all times.[3][5]

Hand Protection: Use nitrile or latex gloves. Remove and replace gloves immediately if they
become contaminated. Do not wear gloves outside of the laboratory area.[5]

Body Protection: A fully buttoned laboratory coat should be worn to protect your skin and
clothing.

Footwear: Ensure you are wearing closed-toe shoes.

. Handling and Experimental Protocols:

When handling the solid compound, avoid generating dust. If there is a potential for dust,
handle the material in a fume hood.

For weighing and transferring, use a chemical spatula or other appropriate tools.

When preparing solutions, add the solid to the solvent slowly to avoid splashing.

. Decontamination and Disposal:

Environmental Hazard: S-(1,2-Dicarboxyethyl)glutathione has a Water Hazard Class 3
(WGK 3) rating, indicating it is highly hazardous to water. Do not dispose of this chemical or
its solutions down the drain.
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e Agueous Waste: All aqueous solutions containing this compound must be collected in a

designated, labeled hazardous waste container.

» Solid Waste: Dispose of contaminated materials such as gloves, weigh boats, and paper

towels as solid hazardous waste in a clearly labeled container.

o Spill Cleanup: In the event of a spill, carefully scoop up the solid material, taking care not to

create dust.[9] Place the spilled material and any contaminated cleaning materials into a

sealed, labeled hazardous waste container.

o All waste must be disposed of through your institution's hazardous waste management

P

rogram.[10][11][12]

By adhering to these safety and logistical guidelines, researchers can minimize risks and

ens

ure the responsible handling and disposal of S-(1,2-Dicarboxyethyl)glutathione.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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